Cas no 88168-62-1 ((2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid)
88168-62-1 structure
Product Name:(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
CAS No:88168-62-1
MF:C13H17NO4S
MW:283.34338259697
CID:642538
PubChem ID:71410376
Update Time:2025-04-19
(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- D-Valine, 3-mercapto-N-[(phenylmethoxy)carbonyl]-
- (2S)-3-methyl-2-(phenylmethoxycarbonylamino)-3-sulfanylbutanoic acid
- (2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid
- EN300-28286702
- N-[(Benzyloxy)carbonyl]-3-sulfanyl-D-valine
- DTXSID10830057
- 88168-62-1
- (2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid
-
- Inchi: 1S/C13H17NO4S/c1-13(2,19)10(11(15)16)14-12(17)18-8-9-6-4-3-5-7-9/h3-7,10,19H,8H2,1-2H3,(H,14,17)(H,15,16)/t10-/m0/s1
- InChI Key: HCJFVQQLIWBSLC-JTQLQIEISA-N
- SMILES: SC(C)(C)[C@H](C(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 283.08782920g/mol
- Monoisotopic Mass: 283.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.6Ų
(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286702-1g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 1g |
$541.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 5g |
$1572.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-10g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 10g |
$2331.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-0.05g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 0.05g |
$455.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-0.1g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 0.1g |
$476.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-0.25g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 0.25g |
$498.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-0.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 0.5g |
$520.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-1.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 1g |
$385.0 | 2023-05-25 | ||
| Enamine | EN300-28286702-2.5g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 2.5g |
$1063.0 | 2023-09-08 | ||
| Enamine | EN300-28286702-5.0g |
(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methyl-3-sulfanylbutanoic acid |
88168-62-1 | 5g |
$1115.0 | 2023-05-25 |
(2S)-2-{(benzyloxy)carbonylamino}-3-methyl-3-sulfanylbutanoic acid Related Literature
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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